Cas no 1021214-87-8 (1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide)

• Product Name: 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide
• CAS No: 1021214-87-8
• MF: C₁₅H₁₉N₃O₃S₂
• MW: 353.459660768509
• CID: 6275020
• PubChem ID: 25856106
• Update Time: 2025-05-25

1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide
• N-(2-methylbenzo[d]thiazol-6-yl)-1-(methylsulfonyl)piperidine-4-carboxamide
• VU0636905-1
• 1021214-87-8
• N-(2-methyl-1,3-benzothiazol-6-yl)-1-methylsulfonylpiperidine-4-carboxamide
• F5139-0008
• AKOS024499859

• Inchi： 1S/C15H19N3O3S2/c1-10-16-13-4-3-12(9-14(13)22-10)17-15(19)11-5-7-18(8-6-11)23(2,20)21/h3-4,9,11H,5-8H2,1-2H3,(H,17,19)
• InChI Key： YPBJGFMMEOCSLF-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(C(NC2=CC=C3C(=C2)SC(C)=N3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 353.08678382g/mol
• Monoisotopic Mass: 353.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide

1-Methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide (CAS No. 1021214-87-8)

The compound 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide (CAS No. 1021214-87-8) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of sulfonamides and is characterized by its unique combination of functional groups, including a methanesulfonyl group, a benzothiazole ring, and a piperidine moiety. The integration of these groups imparts the compound with distinctive chemical and biological properties, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of pharmacology. Researchers have explored its role as a modulator of certain enzyme activities, particularly in the context of inflammatory pathways. The benzothiazole ring, known for its aromatic stability and ability to form hydrogen bonds, plays a crucial role in enhancing the compound's bioavailability and target specificity. Similarly, the piperidine moiety contributes to the molecule's flexibility and ability to interact with biological targets such as receptors or enzymes.

The synthesis of 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzothiazole ring through condensation reactions, followed by functionalization to introduce the methanesulfonyl and carboxamide groups. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling have been employed to optimize the reaction conditions, ensuring high yields and purity.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent for inflammatory diseases. Its ability to inhibit specific enzymes involved in inflammatory responses suggests its potential use in developing novel anti-inflammatory drugs. Furthermore, its structural versatility makes it a valuable building block for designing more complex molecules with enhanced pharmacokinetic profiles.

From an environmental standpoint, recent research has also focused on assessing the ecotoxicological impact of this compound. Studies indicate that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop strategies for safe handling and disposal.

In conclusion, 1-methanesulfonyl-N-(2-methyl-1,3-benzothiazol-6-yl)piperidine-4-carboxamide (CAS No. 1021214-87-8) represents a significant advancement in the field of organic synthesis and pharmacology. Its unique structure and functional groups make it a valuable tool for exploring new therapeutic avenues while maintaining a favorable safety profile. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.